Cas no 182369-73-9 (rac 5-Desfluoro Voriconazole)

rac 5-Desfluoro Voriconazole Properties

Names and Identifiers

• Voriconazole impurity
• rac 5-Desfluoro Voriconazole
• ((2RS,3SR)-2-(2,4-difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)
• (2R,3S)-2-(2,4-difluorophenyl)-3-pyrimidin-4-yl-1-(1,2,4-triazol-1-yl)butan-2-ol
• rac 5-Desfluoro Voriconazole
• UNII-74OPK4PZPP
• Voriconazole impurity B
• Voriconazole related compound D
• (2RS,3SR)-2-(2,4-Difluorophenyl)-3-pyrimidin-4-yl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (+/-)-DesMonofluono Voriconazole
• (R*,S*)-α-(2,4-Difluorophenyl)-β-Methyl-α-(1H-1,2,4-triazol-1-ylMethyl)-4-pyriMidineethanol
• rel-(2R,3S)-2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (+/-)-5-desfluoro voriconazole
• 4-Pyrimidineethanol, a-(2,4-difluorophenyl)-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-, (R*,S*)- (9CI); (2RS,3SR)-2-(2,4-Di-fluorophenyl)-3-pyrimidin-4-yl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol; Voriconazole Imp. B (EP)
• ZVQLILUCRUIFNH-MEDUHNTESA-N
• 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (R*,S*)-
• 5-Desfluoro voriconazole, (+/-)-
• J-011671
• Voriconazole specified impurity B [EP]
• 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (R*,S*)-
• VORICONAZOLE IMPURITY B [EP IMPURITY]
• SCHEMBL7276187
• (-)-(2R,3S)-2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• Q27266296
• 74OPK4PZPP
• 182369-73-9
• +Expand

• MDL： MFCD24387076
• InChIKey： ZVQLILUCRUIFNH-MEDUHNTESA-N
• Inchi： InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1
• SMILES： C[C@@H](c1ccncn1)[C@](Cn2cncn2)(c3ccc(cc3F)F)O

Computed Properties

• Exact Mass: 331.12400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 331.12446644g/mol
• Heavy Atom Count: 24
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• LogP: 2.03780
• PSA: 76.72000
• Boiling Point: 513.3±60.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 264.2±32.9 °C
• Density: 1.4±0.1 g/cm3